Cas no 1368169-77-0 (3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one)

• Product Name: 3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one
• CAS No: 1368169-77-0
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6411412
• PubChem ID: 82340005
• Update Time: 2025-06-12

3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one
• EN300-1841331
• 1368169-77-0

• Inchi： 1S/C12H16N2O2/c1-14-6-7-16-12-3-2-9(8-10(12)14)11(15)4-5-13/h2-3,8H,4-7,13H2,1H3
• InChI Key： VADRGCULGYHZMP-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C=C(C(CCN)=O)C=CC1=2

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one

Introduction to 3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one (CAS No. 1368169-77-0) and Its Emerging Applications in Chemical Biology

The compound 3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one, identified by the CAS number 1368169-77-0, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound features a unique structural motif that has garnered attention due to its versatile biological activities and synthetic utility. The presence of both an amino group and a benzoxazinone scaffold provides a rich framework for further functionalization, making it a valuable scaffold for drug discovery initiatives.

Recent advancements in medicinal chemistry have highlighted the importance of benzoxazinone derivatives in developing novel therapeutic agents. These compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one contributes to its distinct pharmacological profile, which has been the subject of extensive investigation in academic and industrial research settings.

One of the most compelling aspects of this compound is its ability to modulate key biological pathways relevant to human health. Studies have demonstrated that derivatives of benzoxazinone can interact with enzymes and receptors involved in cell proliferation, apoptosis, and inflammation. The amino group in the molecule serves as a handle for further chemical modifications, enabling researchers to fine-tune its biological activity. This flexibility has been exploited in the design of novel analogs with enhanced potency and selectivity.

In the context of drug development, 3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one has been explored as a lead compound for several therapeutic targets. For instance, its structural features are reminiscent of known bioactive molecules that exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. Preclinical studies have suggested that this compound may possess promising anticancer properties by disrupting critical signaling cascades that drive tumor growth.

The synthesis of 3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-one presents an intriguing challenge due to its complex stereochemistry. However, modern synthetic methodologies have enabled efficient access to this compound, paving the way for large-scale production and structural optimization. Researchers have leveraged transition-metal-catalyzed reactions and biocatalytic approaches to streamline the synthetic route while maintaining high regioselectivity and yield.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-y]propan-l-one and its target proteins. These simulations have revealed key residues that mediate its biological activity, providing insights into how small modifications can enhance binding affinity. Such findings are crucial for designing next-generation derivatives with improved pharmacokinetic profiles.

The growing interest in natural product-inspired scaffolds has also contributed to the study of 3-amino-l-(4-methyl-S,S-dihydro-S,H-benzoxazln-lO-y]propa-n-l-one. Many benzoxazinone derivatives are found in plants where they serve as defense compounds against herbivores and pathogens. By synthesizing analogs based on these natural motifs, chemists aim to harness their inherent bioactivity while improving their therapeutic potential for human diseases.

Future directions in the research of this compound may include exploring its role in neurodegenerative disorders. Preliminary data suggest that benzoxazinone derivatives can interact with neurotransmitter systems relevant to conditions such as Alzheimer's disease and Parkinson's disease. Further investigation could uncover novel therapeutic strategies targeting these debilitating conditions.

Another exciting avenue is the investigation of 3-amino-l-(S-methyl-S,S-dihydro-S,H-benzoxazln-lO-y]propa-n-l-one's potential as an antimicrobial agent. With rising concerns about antibiotic resistance, there is an urgent need for new classes of antimicrobial compounds. The structural complexity of this molecule suggests it may exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria without promoting resistance development.

In conclusion,3-amino-l-(S-methyl-S,S-dihydro-S,H-benzoxazln-lO-y]propa-n-l-one (CAS No. 1368169 77 0) stands out as a promising candidate for further development in chemical biology and drug discovery. Its unique structural features combined with its demonstrated biological activities make it a valuable scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of molecular mechanisms underlying human health and disease.